Cas no 2172171-13-8 (2,2-diethyl-octahydro-1H-3,1-benzoxazine)

• Product Name: 2,2-diethyl-octahydro-1H-3,1-benzoxazine
• CAS No: 2172171-13-8
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 6587815
• PubChem ID: 165864475
• Update Time: 2025-07-25

2,2-diethyl-octahydro-1H-3,1-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 2,2-diethyl-octahydro-1H-3,1-benzoxazine
• 2172171-13-8
• EN300-1278612

• Inchi： 1S/C12H23NO/c1-3-12(4-2)13-11-8-6-5-7-10(11)9-14-12/h10-11,13H,3-9H2,1-2H3
• InChI Key： NZMMXBAZAGFKNO-UHFFFAOYSA-N
• SMILES： O1CC2CCCCC2NC1(CC)CC

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2-diethyl-octahydro-1H-3,1-benzoxazine

Professional Introduction to 2,2-diethyl-octahydro-1H-3,1-benzoxazine (CAS No. 2172171-13-8)

2,2-diethyl-octahydro-1H-3,1-benzoxazine, identified by the Chemical Abstracts Service Number (CAS No.) 2172171-13-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzoxazine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple chiral centers and its octahydro framework make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2,2-diethyl-octahydro-1H-3,1-benzoxazine consists of a benzoxazine core substituted with two ethyl groups and an octahydro ring system. This specific arrangement imparts unique electronic and steric properties to the molecule, which are critical for its potential pharmacological interactions. The benzoxazine moiety is particularly interesting due to its ability to form stable complexes with biological targets, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new derivatives of benzoxazine-based compounds due to their demonstrated efficacy in various preclinical studies. One of the most compelling aspects of 2,2-diethyl-octahydro-1H-3,1-benzoxazine is its potential as an intermediate in synthesizing more complex pharmacophores. Researchers have been exploring its utility in creating molecules that target specific biological pathways involved in inflammation, neurodegeneration, and cancer.

Recent advancements in computational chemistry have enabled the rapid screening of molecular libraries for potential drug candidates. 2,2-diethyl-octahydro-1H-3,1-benzoxazine has been subjected to virtual screening using molecular docking techniques to identify its binding affinity to various protein targets. These studies have revealed promising interactions with enzymes such as kinases and phosphodiesterases, which are key players in many disease pathways. The ability to modulate these interactions could lead to the development of novel therapeutics with improved selectivity and reduced side effects.

The synthesis of 2,2-diethyl-octahydro-1H-3,1-benzoxazine presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters necessitates careful control over reaction conditions to achieve high enantiomeric purity. Recent reports highlight the use of asymmetric catalysis and chiral auxiliaries as effective strategies for constructing the desired stereochemical configuration. These methods not only enhance yield but also improve the overall sustainability of the synthetic process.

Beyond its synthetic significance, 2,2-diethyl-octahydro-1H-3,1-benzoxazine has shown intriguing biological activities in preliminary assays. Studies indicate that derivatives of this compound exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, there is evidence suggesting that certain benzoxazine derivatives can modulate microtubule dynamics, making them candidates for anticancer therapies. These findings underscore the importance of further investigating 2,2-diethyl-octahydro-1H-3,1-benzoxazine and its analogs.

The pharmacokinetic profile of 2,2-diethyl-octahydro-1H-3,1-benzoxazine is another critical area of interest. Understanding how this compound is metabolized and eliminated from the body can provide valuable insights into its potential therapeutic window and dosing regimen. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its metabolic pathways. These studies have revealed that the compound undergoes biotransformation via cytochrome P450 enzymes, which could influence its bioavailability and efficacy.

In conclusion, 2,2-diethyl-octahydro-1H-3,1-benzoxazine (CAS No. 2172171-13-8) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable scaffold for developing new drugs targeting various diseases. As research continues to uncover more about its properties and potential applications, 2 , 2 - di ethyl - oct ah ydro - 1 H - 3 , 1 - be nz ox az ine is poised to play a significant role in future therapeutics.